4-(Hexylamino)pyridine-3-sulfonamide

• Molecular Formula: C11H19N3O2S
• Molecular Weight: 257.35 g/mol
• IUPAC Name: 4-(hexylamino)pyridine-3-sulfonamide
• InChI: InChI=1S/C11H19N3O2S/c1-2-3-4-5-7-14-10-6-8-13-9-11(10)17(12,15)16/h6,8-9H,2-5,7H2,1H3,(H,13,14)(H2,12,15,16)
• InChI Key: ASZBBANTEHCLPZ-UHFFFAOYSA-N
• SMILES: CCCCCCNC1=C(C=NC=C1)S(=O)(=O)N

Description

4-(Hexylamino)pyridine-3-sulfonamide, also known as HAPS, is a compound that has been extensively studied for its potential use as a therapeutic agent. HAPS belongs to the class of sulfonamides, which are known for their antibacterial and antimicrobial properties. However, HAPS has been found to have unique properties that make it a promising candidate for the treatment of various diseases.

Mechanism of Action

The mechanism of action of 4-(Hexylamino)pyridine-3-sulfonamide is not fully understood, but it is believed to involve the inhibition of various enzymes and receptors in the body. 4-(Hexylamino)pyridine-3-sulfonamide has been found to inhibit the activity of carbonic anhydrase, an enzyme that is involved in the regulation of pH in the body. 4-(Hexylamino)pyridine-3-sulfonamide has also been found to bind to the GABA-A receptor, a receptor that is involved in the regulation of neurotransmitters in the brain.
Biochemical and Physiological Effects
4-(Hexylamino)pyridine-3-sulfonamide has been found to have various biochemical and physiological effects in the body. In cancer research, 4-(Hexylamino)pyridine-3-sulfonamide has been shown to inhibit the activity of matrix metalloproteinases, enzymes that are involved in the degradation of extracellular matrix proteins. 4-(Hexylamino)pyridine-3-sulfonamide has also been found to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. In cardiovascular research, 4-(Hexylamino)pyridine-3-sulfonamide has been shown to have vasodilatory effects and improve blood flow by increasing the production of nitric oxide. In neurological research, 4-(Hexylamino)pyridine-3-sulfonamide has been found to have neuroprotective effects and improve cognitive function by increasing the production of brain-derived neurotrophic factor.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(Hexylamino)pyridine-3-sulfonamide in lab experiments is its unique properties that make it a promising candidate for the treatment of various diseases. 4-(Hexylamino)pyridine-3-sulfonamide has been found to have potent anticancer, cardiovascular, and neurological effects, making it a versatile compound for research. However, one limitation of using 4-(Hexylamino)pyridine-3-sulfonamide in lab experiments is its potential toxicity and side effects. 4-(Hexylamino)pyridine-3-sulfonamide has been found to have cytotoxic effects on certain cell lines, and its long-term effects on the body are not fully understood.

Future Directions

There are many future directions for the research of 4-(Hexylamino)pyridine-3-sulfonamide. One direction is the development of 4-(Hexylamino)pyridine-3-sulfonamide-based therapies for the treatment of cancer, cardiovascular diseases, and neurological disorders. Another direction is the investigation of the mechanism of action of 4-(Hexylamino)pyridine-3-sulfonamide and its interactions with various enzymes and receptors in the body. Additionally, the development of new synthesis methods for 4-(Hexylamino)pyridine-3-sulfonamide and its derivatives could lead to the discovery of new therapeutic agents with improved properties.

Synthesis Methods

4-(Hexylamino)pyridine-3-sulfonamide can be synthesized through a multistep process that involves the reaction of 4-chloropyridine-3-sulfonamide with hexylamine. The reaction is typically carried out under controlled conditions, and the resulting product is purified through various techniques, such as column chromatography and recrystallization.

Scientific Research Applications

4-(Hexylamino)pyridine-3-sulfonamide has been studied extensively for its potential use as a therapeutic agent in various diseases, including cancer, cardiovascular diseases, and neurological disorders. In cancer research, 4-(Hexylamino)pyridine-3-sulfonamide has been found to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. In cardiovascular research, 4-(Hexylamino)pyridine-3-sulfonamide has been shown to have vasodilatory effects and improve blood flow. In neurological research, 4-(Hexylamino)pyridine-3-sulfonamide has been found to have neuroprotective effects and improve cognitive function.